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Compound of Interest

Compound Name: Tellurium, dibutyl-

Cat. No.: B1595815

For Researchers, Scientists, and Drug Development Professionals

Introduction

Di-n-butyltellurium, identified by the CAS number 38788-38-4, is an organotellurium compound
with the IUPAC name 1-butyltellanylbutane. This technical guide provides a comprehensive
overview of its chemical and physical properties, toxicological data, and applications in organic
synthesis. Detailed experimental protocols for its preparation and use in olefination and cross-
coupling reactions are presented. This document is intended to serve as a valuable resource
for researchers utilizing this versatile reagent.

Chemical and Physical Properties

Di-n-butyltellurium is a yellow, oily liquid that is insoluble in water and ethanol but soluble in
various organic solvents such as ether, petroleum ether, and tetrahydrofuran (THF).[1] A
summary of its key physical and chemical properties is provided in the table below.
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Property Value Reference(s)
CAS Number 38788-38-4 [1]
IUPAC Name 1-butyltellanylbutane [1]

Di-n-butyltellurium,
Synonyms ] ] ) [1]
Dibutyltelluride, Butyltelluride

Molecular Formula CsHisTe [1]
Molecular Weight 241.83 g/mol [1]
Boiling Point 109-112 °C at 12 mmHg [1]

Insoluble in water and ethanol;
Solubility soluble in ether, petroleum [1]
ether, THF

Toxicological and Safety Information

Organotellurium compounds, including di-n-butyltellurium, are generally considered toxic and
should be handled with appropriate safety precautions in a well-ventilated fume hood.

Hazard Statements:

H225: Highly flammable liquid and vapor.

H300: Fatal if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

Precautionary Statements:

o P210: Keep away from heat, sparks, open flames, and hot surfaces. — No smoking.
e P233: Keep container tightly closed.

e P240: Ground/bond container and receiving equipment.
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e P241: Use explosion-proof electrical/ventilating/lighting equipment.

e P242: Use only non-sparking tools.

o P243: Take precautionary measures against static discharge.

e P264: Wash skin thoroughly after handling.

e P270: Do not eat, drink or smoke when using this product.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P301+P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.

e P302+P352: IF ON SKIN: Wash with plenty of soap and water.

e P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.
Rinse skin with water/shower.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

e P321: Specific treatment (see supplemental first aid instruction on this label).

e P330: Rinse mouth.

o P362: Take off contaminated clothing and wash before reuse.

Risk and Safety Phrases:

» R23/24/25: Toxic by inhalation, in contact with skin and if swallowed.[1]

e S26-36/37/39: In case of contact with eyes, rinse immediately with plenty of water and seek
medical advice. Wear suitable protective clothing, gloves and eye/face protection.[1]

Transport Information:

« RIDADR: 3284[1]
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Experimental Protocols
Synthesis of Di-n-butyltellurium

A general and efficient method for the synthesis of symmetrical diorganyl tellurides, including
di-n-butyltellurium, has been established.[1] The procedure involves the reduction of elemental
tellurium to sodium telluride, followed by alkylation.

Materials:

Elemental Tellurium (Te) powder

Sodium borohydride (NaBHa4)

N,N-Dimethylformamide (DMF)

1-Bromobutane

n-Hexane or Ethyl acetate

Deionized water

Procedure:

Under a nitrogen atmosphere, add elemental tellurium (1.0 eq) to a stirred solution of sodium
borohydride (2.5 eq) in DMF.

e Heat the reaction mixture to 80 °C and stir for 1 hour, during which the solution will turn a
deep purple color, indicating the formation of sodium telluride (NazTe).

e Cool the reaction mixture to 25 °C and add 1-bromobutane (2.0 eq).
e Stir the resulting mixture at 25 °C for 3 hours.

» Upon completion of the reaction, dilute the mixture with deionized water and extract twice
with either n-hexane or ethyl acetate.

o Combine the organic layers, dry over a suitable drying agent (e.g., anhydrous sodium
sulfate), and concentrate under reduced pressure to yield di-n-butyltellurium as a yellow oil.
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[1]

Synthesis of Di-n-butyltellurium.

Catalytic Olefination of Aldehydes

Di-n-butyltelluride can be used as a catalyst in the olefination of aldehydes with a-bromoesters
or a-bromo ketones in the presence of a base and a phosphite to regenerate the catalyst.

Materials:

Aldehyde

e o-Bromoester or a-bromo ketone

e Potassium carbonate (K2CO3s)

e Di-n-butyltelluride (catalytic amount)

o Triphenyl phosphite (P(OPh)s)

e Anhydrous solvent (e.g., THF)

General Procedure:

To a stirred suspension of the aldehyde, a-bromoester/ketone, and potassium carbonate in
an anhydrous solvent, add a catalytic amount of di-n-butyltelluride.

o Add triphenyl phosphite to the reaction mixture.

o Heat the reaction mixture under an inert atmosphere and monitor the progress by a suitable
technique (e.g., TLC or GC).

o Upon completion, cool the reaction to room temperature, filter off the inorganic salts, and
concentrate the filtrate under reduced pressure.

 Purify the residue by column chromatography to obtain the desired olefin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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